Cas no 2034526-34-4 (N'-3-(3-chlorophenyl)-3-hydroxypropylethanediamide)

• Product Name: N'-3-(3-chlorophenyl)-3-hydroxypropylethanediamide
• CAS No: 2034526-34-4
• MF: C₁₁H₁₃ClN₂O₃
• MW: 256.685521841049
• CID: 5379366
• Update Time: 2025-05-30

N'-3-(3-chlorophenyl)-3-hydroxypropylethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-[3-(3-Chlorophenyl)-3-hydroxypropyl]ethanediamide
• N'-3-(3-chlorophenyl)-3-hydroxypropylethanediamide

• Inchi： 1S/C11H13ClN2O3/c12-8-3-1-2-7(6-8)9(15)4-5-14-11(17)10(13)16/h1-3,6,9,15H,4-5H2,(H2,13,16)(H,14,17)
• InChI Key： RLQRSKKPSMUWSJ-UHFFFAOYSA-N
• SMILES： C(NCCC(C1=CC=CC(Cl)=C1)O)(=O)C(N)=O

Experimental Properties

• Density: 1.360±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.60±0.46(Predicted)

Additional information on N'-3-(3-chlorophenyl)-3-hydroxypropylethanediamide

Comprehensive Analysis of N'-3-(3-chlorophenyl)-3-hydroxypropylethanediamide (CAS No. 2034526-34-4)

In the realm of organic chemistry and pharmaceutical research, N'-3-(3-chlorophenyl)-3-hydroxypropylethanediamide (CAS No. 2034526-34-4) has emerged as a compound of significant interest. This molecule, characterized by its unique chlorophenyl and hydroxypropyl functional groups, exhibits properties that make it a valuable candidate for various applications. Researchers and industry professionals are increasingly focusing on this compound due to its potential in drug development and material science.

The structural complexity of N'-3-(3-chlorophenyl)-3-hydroxypropylethanediamide lends itself to diverse chemical interactions. The presence of a chlorophenyl moiety enhances its stability, while the hydroxypropyl group contributes to its solubility in polar solvents. These attributes are particularly relevant in the context of current trends in green chemistry and sustainable synthesis, where efficiency and environmental impact are paramount. As such, this compound aligns with the growing demand for eco-friendly chemical processes.

One of the most frequently searched questions in scientific databases revolves around the synthesis methods for N'-3-(3-chlorophenyl)-3-hydroxypropylethanediamide. Recent studies have highlighted innovative approaches, including catalytic hydrogenation and enzymatic reactions, which minimize waste and improve yield. These advancements are particularly appealing to researchers exploring cost-effective production and scalability—key considerations in industrial applications.

Another area of interest is the biological activity of N'-3-(3-chlorophenyl)-3-hydroxypropylethanediamide. Preliminary studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic development. This aligns with the broader trend of repurposing existing compounds for new medical applications, a strategy that has gained traction in the wake of global health challenges.

From a material science perspective, the compound's ability to form stable complexes with metals has sparked interest in its use for catalysis and polymer modification. These applications are particularly relevant in industries seeking to enhance product performance while reducing environmental footprints. The versatility of N'-3-(3-chlorophenyl)-3-hydroxypropylethanediamide underscores its potential across multiple domains.

In conclusion, N'-3-(3-chlorophenyl)-3-hydroxypropylethanediamide (CAS No. 2034526-34-4) represents a compelling subject of study for researchers and industry professionals alike. Its unique chemical properties, coupled with its alignment with contemporary scientific and industrial trends, make it a compound worthy of further exploration. As the scientific community continues to uncover its potential, this molecule is poised to play a pivotal role in advancing both theoretical and applied chemistry.